Cas no 1547-51-9 (2,4-Pentanedione,3,3-difluoro-)
1547-51-9 structure
Product Name:2,4-Pentanedione,3,3-difluoro-
CAS No:1547-51-9
MF:C5H6F2O2
MW:136.096748828888
CID:117809
PubChem ID:12666451
Update Time:2025-04-18
2,4-Pentanedione,3,3-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione,3,3-difluoro-
- 3,3-DIFLUORO-PENTANE-2,4-DIONE
- 3,3-difluoropentane-2,4-dione
- AKOS006330758
- 1547-51-9
- SCHEMBL5663829
- XVYFWBWYEAQLJC-UHFFFAOYSA-N
- 3,3-difluoro-2,4-pentanedione
- DTXSID90506203
-
- Inchi: 1S/C5H6F2O2/c1-3(8)5(6,7)4(2)9/h1-2H3
- InChI Key: XVYFWBWYEAQLJC-UHFFFAOYSA-N
- SMILES: FC(C(C)=O)(C(C)=O)F
Computed Properties
- Exact Mass: 136.03358
- Monoisotopic Mass: 136.03358575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,4-Pentanedione,3,3-difluoro- Related Literature
-
1. Room-temperature reactions of CsSO4F with organic molecules containing heteroatomsStojan Stavber,Marko Zupan J. Chem. Soc. Chem. Commun. 1983 563
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